ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-(2-hydroxypropylamino)-8-methoxyquinoline-3-carboxylate
• InChI: InChI=1S/C16H20N2O4/c1-4-22-16(20)12-9-18-15-11(6-5-7-13(15)21-3)14(12)17-8-10(2)19/h5-7,9-10,19H,4,8H2,1-3H3,(H,17,18)
• InChI Key: VJFDDPLOPCDGLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1NCC(C)O)C=CC=C2OC
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

Ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate, also known as EHMQ, is a synthetic compound that belongs to the class of quinolinecarboxylates. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. In

Scientific Research Applications

Ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, it has been found to exhibit neuroprotective effects and to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. Additionally, it has been shown to modulate the activity of certain neurotransmitters and to have an effect on ion channels in the brain.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and to reduce oxidative stress in cells. Additionally, it has been found to modulate the activity of certain neurotransmitters and to have an effect on ion channels in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate in lab experiments is its specificity and potency. It has been found to have a high affinity for its target enzymes and signaling pathways, making it a useful tool for studying these processes. Additionally, it has been shown to have low toxicity and to be well-tolerated in animal studies.
One limitation of using this compound in lab experiments is its solubility. It is not very soluble in water, which can make it difficult to administer in certain experiments. Additionally, its effects can be dose-dependent, which can make it challenging to determine the optimal dosage for a given experiment.

Future Directions

There are several potential future directions for research on ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate. One area of interest is its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it may have potential applications in the treatment of other inflammatory and oxidative stress-related conditions such as arthritis and cardiovascular disease. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

Ethyl 4-[(2-hydroxypropyl)amino]-8-methoxy-3-quinolinecarboxylate can be synthesized through a multi-step process involving the reaction of 8-methoxy-2-quinolinecarboxylic acid with 2-bromo-1-propanol, followed by the reaction with diethylamine and ethyl chloroformate. The final product is obtained through the purification of the crude mixture using column chromatography.